(2S,5S)-3-(2-aminoethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

• Molecular Formula: C8H10N2O4
• Molecular Weight: 198.18 g/mol
• IUPAC Name: 3-(2-aminoethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• InChI: InChI=1S/C8H10N2O4/c9-2-1-4-7(8(12)13)10-5(11)3-6(10)14-4/h1,6-7H,2-3,9H2,(H,12,13)
• InChI Key: GQHALSXZONOXGJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2N(C1=O)C(C(=CCN)O2)C(=O)O

Description

The compound (2S,5S)-3-(2-aminoethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid is a bicyclic β-lactam derivative belonging to the clavam family. Its structure comprises a bicyclo[3.2.0]heptane core with:

• 4-oxa-1-aza substitution: A fused oxygen (oxa) and nitrogen (aza) ring system.
• Functional groups: A carboxylic acid at position 2 and an aminoethylidene (-NH-CH₂-) group at position 2.
• Stereochemistry: The (2S,5S) configuration distinguishes it from other clavams like clavulanic acid (2R,5R) .

Clavams are known for β-lactamase inhibitory activity, and the aminoethylidene substituent may enhance stability or binding affinity compared to hydroxy-substituted analogs .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1: Key Structural Features and Molecular Properties

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Functional Attributes
Target Compound: (2S,5S)-3-(2-Aminoethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	3-(2-Aminoethylidene), 2-carboxylic acid	C₈H₁₀N₂O₄	198.18*	Basic amine, β-lactamase inhibitor (inferred)
Clavulanic Acid [(Z)-(2R,5R)-3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid]	3-(2-Hydroxyethylidene)	C₈H₉NO₅	199.16	β-Lactamase inhibitor, polar hydroxyl group
Dihydroclavaminic Acid [(2S,3R,5S)-3-(2-Aminoethyl)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid]	3-(2-Aminoethyl)	C₈H₁₂N₂O₄	200.08	Reduced ethylidene (single bond), less rigid
Ampicillin [(2S,5R,6R)-6-((R)-2-Amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid]	4-thia (sulfur), phenylglycyl side chain	C₁₆H₁₉N₃O₄S	349.40	β-Lactam antibiotic, penicillin subclass

*Calculated based on structural analogs.

Key Observations:

Stereochemistry :

• The (2S,5S) configuration differs from clavulanic acid’s (2R,5R), which is critical for β-lactamase inhibition. Stereochemical mismatches may reduce efficacy against specific enzymes .

Core Modifications :

• Ampicillin and other penicillins replace the 4-oxa with 4-thia (sulfur), enhancing stability against hydrolysis but reducing β-lactamase inhibitory activity .

Physicochemical Properties

Table 2: Solubility and Stability

Compound	Solubility Profile	Stability Notes
Target Compound	High solubility in polar solvents (e.g., water) due to -NH₂ and -COOH groups	Susceptible to β-lactam ring hydrolysis under acidic/basic conditions
Clavulanic Acid	Very soluble in water (>300 mg/mL), moderate in ethanol	Degrades rapidly in aqueous solutions at neutral pH
Ampicillin	Poor solubility in non-polar solvents; forms salts for improved bioavailability	Hydrolyzed by β-lactamases and stomach acid

Key Observations:

• The amino group in the target compound may improve solubility in acidic media (via protonation) compared to clavulanic acid’s hydroxyl group .
• Clavulanic acid’s potassium salt (clavulanate) is highly water-soluble (used clinically with amoxicillin) .

Q & A

Q. How to mitigate degradation during storage?

• Stabilization Techniques :
• Lyophilization : Store as a lyophilized powder under argon at -20°C to prevent hydrolysis .
• Buffer Optimization : Formulate in citrate buffer (pH 5.0–6.0) to reduce β-lactam ring opening .